Cas no 1796969-96-4 (2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide)

• Product Name: 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide
• CAS No: 1796969-96-4
• MF: C₁₄H₁₉BrN₂O₅S₂
• MW: 439.345060586929
• CID: 6072848
• PubChem ID: 71809154
• Update Time: 2025-10-29

2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide
• 1796969-96-4
• 2-{[1-(2-bromobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• F6441-7882
• 2-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]sulfonyl-N-methylacetamide
• AKOS024564299
• 2-((1-((2-bromophenyl)sulfonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide
• CHEMBL3444255

• Inchi： 1S/C14H19BrN2O5S2/c1-16-14(18)10-23(19,20)11-6-8-17(9-7-11)24(21,22)13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3,(H,16,18)
• InChI Key： GCMDJFFKMBJAIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CCC(CC1)S(CC(NC)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 437.99188g/mol
• Monoisotopic Mass: 437.99188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide

2-{1-(2-Bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide: A Comprehensive Overview

The compound 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide (CAS No. 1796969-96-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a sulfonyl group, and an N-methylacetamide moiety. The presence of the 2-bromobenzenesulfonyl group introduces unique electronic and steric properties, making this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design due to their ability to modulate enzyme activity and receptor binding. The piperidine ring in this molecule serves as a versatile scaffold, enabling the attachment of various functional groups that can enhance bioavailability and pharmacokinetic properties. The N-methylacetamide group further contributes to the molecule's stability and solubility, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that can replace parts of a molecule without significantly altering its biological activity. In this case, the sulfonyl group can act as an isostere for other functional groups, offering researchers flexibility in designing molecules with enhanced efficacy and reduced side effects. This property has been leveraged in recent drug discovery campaigns targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide involves a series of multi-step reactions, including nucleophilic substitutions and coupling reactions. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing advanced techniques such as microwave-assisted synthesis and continuous flow chemistry, which have significantly improved the efficiency of the synthesis pathway.

In terms of applications, this compound has shown promise in enzyme inhibition studies, particularly against kinases and proteases. Its ability to bind to these enzymes with high affinity suggests its potential as a lead compound for developing novel therapeutic agents. Additionally, the molecule's structural versatility allows for further modifications to enhance its specificity and reduce off-target effects.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Researchers are exploring the use of green chemistry principles, such as catalytic processes and biodegradable solvents, to minimize the environmental footprint of its production. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

In conclusion, 2-{1-(2-bromobenzenesulfonyl)piperidin-4-ylsulfonyl}-N-methylacetamide (CAS No. 1796969-96-4) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.